Selenious acid

Specification

• CAS No.: 7783-00-8
• Molecular Formula: H2O3Se; H2SeO3
• Molecular Weight: 128.99 g/mol
• IUPAC Name: selenous acid
• Standard InChI: InChI=1S/H2O3Se/c1-4(2)3/h(H2,1,2,3)
• Standard InChI Key: MCAHWIHFGHIESP-UHFFFAOYSA-N
• SMILES: O[Se](=O)O
• Canonical SMILES: O[Se](=O)O
• Boiling Point: 684.9
• Colorform: White hygroscopic crystals.; Transparent, colorless, crystals.; Hexagonal prisms.
• Melting Point: Decomposes at 158 °F (EPA, 1998); 70 °C with decomposition.

Introduction

Chemical Structure and Properties

Structural Characteristics

Selenious acid is more accurately described by the structural formula O=Se(OH)₂ rather than the simplified H₂SeO₃ notation. In its crystalline solid state, selenious acid exists as pyramidal molecules interconnected through hydrogen bonds. This structural arrangement contributes significantly to the compound's physical and chemical behavior, particularly its solubility characteristics and reactivity patterns.

Physical Properties

Selenious acid demonstrates several notable physical properties that influence its handling and applications. The compound is hygroscopic, readily absorbing moisture from the surrounding environment. This characteristic necessitates careful storage conditions to maintain purity and prevent degradation. The compound is highly soluble in water, forming clear solutions that enable its use in various aqueous chemical processes and analytical applications.

Acid-Base Characteristics

As a diprotic acid, selenious acid undergoes stepwise dissociation in aqueous solutions, releasing two protons sequentially:

H₂SeO₃ ⇌ H⁺ + HSeO₃⁻ (pKₐ = 2.62)
HSeO₃⁻ ⇌ H⁺ + SeO₃²⁻ (pKₐ = 8.32)

This dissociation behavior is particularly important in understanding the compound's reactivity at different pH values and its capacity to form various selenite salts. The pKₐ values indicate that the first proton dissociates relatively easily, while the second requires more strongly basic conditions.

Redox Properties

Selenious acid exhibits moderate oxidizing properties, although its reactions tend to proceed at slower rates. The redox potentials vary significantly depending on pH conditions:

In acidic conditions (1 M H⁺):
H₂SeO₃ + 4 H⁺ + 4 e⁻ ⇌ Se + 3 H₂O (E° = +0.74 V)

In basic conditions (1 M OH⁻):
SeO₃²⁻ + 4 e⁻ + 3 H₂O ⇌ Se + 6 OH⁻ (E° = −0.37 V)

This redox behavior makes selenious acid valuable as a selective oxidizing agent in various chemical processes, particularly in organic synthesis reactions where controlled oxidation is required.

Synthesis and Formation

Selenious acid is primarily formed through the simple dissolution of selenium dioxide in water:

SeO₂ + H₂O → H₂SeO₃

This straightforward synthesis method contributes to the compound's accessibility for laboratory and industrial applications. The reaction proceeds readily at room temperature, yielding selenious acid without requiring complex equipment or conditions. For applications requiring higher purity, additional purification steps may be employed, including recrystallization techniques or controlled precipitation methods.

In laboratory settings, selenious acid is also commonly synthesized through the oxidation of elemental selenium or selenium-containing compounds using strong oxidizing agents, followed by controlled hydration processes. These alternative synthesis routes may be preferred when specific purity requirements or reaction conditions must be maintained.

Applications

Chemical Synthesis Applications

Selenious acid serves as a versatile reagent in chemical synthesis, particularly as a reducing agent in organic and inorganic reactions. It effectively reduces various compounds, including nitro groups and halogenated organic compounds, making it valuable in organic synthesis and pharmaceutical manufacturing processes. The compound plays a critical role in the synthesis of selenium-containing compounds such as selenium sulfides, selenides, and organoselenium reagents, which find applications in agricultural chemicals and pharmaceuticals.

In electrochemical applications, selenious acid contributes to the preparation of selenium electrodes used in electronic devices and solar energy technologies. Its controlled redox properties make it particularly suitable for these precision applications.

Analytical Applications

In analytical chemistry, selenious acid functions as an important reagent for detecting and quantifying various elements and compounds, particularly sulfur and certain metals. The compound is frequently employed in the preparation of selenium standards for atomic absorption spectroscopy and other analytical techniques requiring precise calibration.

For gravimetric analysis procedures, selenious acid is utilized to precipitate selenium as an insoluble compound, which can then be weighed to determine selenium concentration in analytical samples. The compound also finds application in chromatographic procedures for detecting trace selenium amounts in complex mixtures.

Industrial Applications

The glass manufacturing industry employs selenious acid as an additive in colored glass production and glass coatings. Selenium compounds derived from selenious acid provide various color hues and function as decolorizing agents in glass manufacturing processes.

In pigment production, selenious acid contributes to the development of selenium-based pigments that offer excellent stability and color properties. These pigments find applications across various industrial sectors where color stability and performance are critical requirements.

Biomedical and Nutritional Applications

Selenious acid has demonstrated important applications in biomedical contexts, particularly as a source of selenium in parenteral nutrition formulations. In medical settings, selenious acid injection is used to provide selenium when oral or enteral nutrition is impossible, insufficient, or contraindicated.

The FDA has approved selenious acid as a source of selenium in parenteral nutrition, recognizing its role in preventing selenium deficiency, which has been associated with cardiomyopathy, muscle weakness, and nail changes. The recommended dosage for adults is typically 60 mcg/day, though this may be adjusted based on individual requirements and clinical conditions.

The following table summarizes key dosage recommendations for selenious acid in parenteral nutrition based on FDA documentation:

Population	Recommended Dosage
Adults	60 mcg/day
Children	2 mcg/kg/day
Neonates	Individual assessment required

Table 1: Recommended selenious acid dosages for parenteral nutrition

Parameter	Value (mcg/day)
Tolerable Upper Limit (UL)	400
No Observed Adverse Effect Level (NOAEL)	800
Lowest Observed Adverse Effect Level (LOAEL)	913

Table 2: Safety thresholds for selenium exposure in adults

These established limits provide important guidance for medical professionals administering selenious acid in clinical settings and for researchers working with the compound in laboratory environments. Adherence to these thresholds helps minimize the risk of adverse effects while maximizing the beneficial applications of selenious acid.

Current Research Developments

Recent research has expanded the applications of selenious acid into nanomaterial science, particularly in the synthesis of selenium nanoparticles (SeNPs). These nanoparticles demonstrate promising biological activities, including antibacterial, antioxidant, and anticancer properties.

A notable synthesis method involves the reduction of sodium selenite (Na₂SeO₃·5H₂O) with ascorbic acid, followed by stabilization with surfactants like Tween-20. This process results in the formation of selenium nanoparticles with distinctive red coloration, indicating successful synthesis. Further research has focused on conjugating these selenium nanoparticles with bacterial exopolysaccharides (EPS) to enhance their biological properties and reduce potential toxicity concerns associated with chemical stabilizers.

The synthesized selenium nanoparticles typically exhibit elongated rod-shaped structures with lengths ranging from 250 to 550 nm and diameters under 70 nm. These structural characteristics influence their biological activity and potential applications in biomedical contexts.